Cas no 28442-78-6 (2-Chloroisophthalonitrile)
2-Chloroisophthalonitrile structure
Product Name:2-Chloroisophthalonitrile
CAS No:28442-78-6
MF:C8H3ClN2
MW:162.575820207596
MDL:MFCD01657061
CID:53325
PubChem ID:206674
Update Time:2025-04-18
2-Chloroisophthalonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloroisophthalonitrile
- 1-CHLORO-2,6-DICYANOBENZENE
- 2-chlorobenzene-1,3-dicarbonitrile
- 1,3-Benzenedicarbonitrile,2-chloro
- 2,6-Dicyanochlorobenzene
- 2-Chlorisophthalonitril
- 2-Chloro-1,3-benzenedicarbonitrile
- 2-chloro-1,3-dicyanobenzene
- chloroisophthalonitrile
- SCHEMBL3237062
- 28442-78-6
- DTXSID90182642
- BRN 2253494
- CHEMBL3248166
- AKOS006278992
- 1,3-Benzenedicarbonitrile, 2-chloro-
- KELQMIQLTBTJNV-UHFFFAOYSA-N
- MFCD01657061
- NS00067219
- 1,3-Benzenedicarbonitrile, chloro-
- 2-chlorobenzene-1, 3-dicarbonitrile
- CS-0188273
- FT-0658907
- DS-2637
- A20474
- AM61884
- C8H3ClN2
- AC-9681
- DB-067929
-
- MDL： MFCD01657061
- Inchi： 1S/C8H3ClN2/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3H
- InChI Key： KELQMIQLTBTJNV-UHFFFAOYSA-N
- SMILES： ClC1C(C#N)=CC=CC=1C#N
Computed Properties
- Exact Mass: 161.99800
- Monoisotopic Mass: 161.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6A^2
- XLogP3: 2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.34
- Melting Point: No data available
- Boiling Point: 294.4°C at 760 mmHg
- Flash Point: 135.6°C
- Refractive Index: 1.586
- PSA: 47.58000
- LogP: 2.08336
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
2-Chloroisophthalonitrile Security Information
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Safety Instruction： H303+H313+H333
- Storage Condition：Sealed in dry,Room Temperature
2-Chloroisophthalonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloroisophthalonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019150169-1g |
2-Chloroisophthalonitrile |
28442-78-6 | 98% | 1g |
$202.80 | 2023-09-02 | |
| Alichem | A019150169-5g |
2-Chloroisophthalonitrile |
28442-78-6 | 98% | 5g |
$567.45 | 2023-09-02 | |
| Alichem | A019150169-10g |
2-Chloroisophthalonitrile |
28442-78-6 | 98% | 10g |
$1026.08 | 2023-09-02 | |
| TRC | C384533-100mg |
2-Chloroisophthalonitrile |
28442-78-6 | 100mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C384533-500mg |
2-Chloroisophthalonitrile |
28442-78-6 | 500mg |
$ 250.00 | 2022-06-06 | ||
| TRC | C384533-1g |
2-Chloroisophthalonitrile |
28442-78-6 | 1g |
$ 365.00 | 2022-06-06 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C840784-250mg |
2-Chloroisophthalonitrile |
28442-78-6 | 98% | 250mg |
￥741.00 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NS175-250mg |
2-Chloroisophthalonitrile |
28442-78-6 | 98% | 250mg |
717CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NS175-1g |
2-Chloroisophthalonitrile |
28442-78-6 | 98% | 1g |
1782CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | NS175-5g |
2-Chloroisophthalonitrile |
28442-78-6 | 98% | 5g |
5468CNY | 2021-05-08 |
2-Chloroisophthalonitrile Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:28442-78-6)2-Chloroisophthalonitrile
Order Number:A20474
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):442.0
Email:sales@amadischem.com
2-Chloroisophthalonitrile Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:28442-78-6)2-Chloroisophthalonitrile
Purity:99%
Quantity:5g
Price ($):442.0